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Tiadinil's Profile and Mode of Action

Tiadinil is a plant activator, meaning it works by inducing the plant's own defense mechanisms rather than

directly attacking pathogens [1] [2]. Its key characteristics are summarized in the table below.

Property Description | Value

Chemical Class Anilide fungicide with a 1,2,3-thiadiazole moiety [1]

Primary Use Control of rice blast and some bacterial diseases in rice and tea [1]
Mode of Action Host plant defense induction (FRAC Code: P03) [1]

EU Regulatory Status Not approved [1]

Acute Oral LDso (Rat) > 6147 mg/kg (classified as low mammalian toxicity) [1]

Acute Toxicity to Fish (LCso) 7 mg/L (for a temperate freshwater fish species) [1]

The following diagram illustrates the general signaling pathway through which plant activators like Tiadinil

are understood to work.
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Framework for Comparative Assessment

For a rigorous comparison with conventional chemical fungicides, you would typically evaluate the

following aspects. The available data for Tiadinil is noted where it exists.
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Conventional Fungicides
(e.g., SDHIs, Qols)

Assessment Area Tiadinil (Based on Available Data)

Mode of Action Direct toxicity: inhibits specific Indirect: primes plant's systemic acquired
fungal enzymes (e.g., succinate resistance (SAR); no direct antifungal activity
dehydrogenase) [3]. [1] [2].

Risk of Pathogen

High risk for single-site Theoretically lower, as it does not exert direct

Resistance inhibitors; resistance can selective pressure on the pathogen.

develop rapidly [4].
Non-Target Varies by class; requires Shows low acute oral toxicity in rats (LDso >
Toxicity specific toxicological data. 6147 mg/kg) [1].
(Mammals)
Non-Target Many are toxic to aquatic life;a  Shows toxicity to fish (LCso of 7 mg/L) [1]; full
Toxicity (Aquatic significant concern [5]. risk requires comparison with other
Organisms) fungicides.

Data Gaps for
Tiadinil

Effects on beneficial insects (bees, ladybirds),
soil microorganisms (e.g., mycorrhizal fungi),

and earthworms are not detailed in searched
literature.

Research and Evaluation Guidelines

To build a comprehensive comparison guide, consider these steps:

e Consult Regulatory Databases: The searched PPDB entry is a start [1]. Deeper dives into official
assessment reports from regulatory bodies like the EPA (US), EFSA (EU), or PMDA (Japan) are
essential.

¢ Focus on Functional Groups: When comparing, group conventional fungicides by their FRAC code
(e.g., Succinate Dehydrogenase Inhibitors (SDHIs) [3], Quinone outside Inhibitors (Qols) [4]). This
allows for a more structured and meaningful comparison of their properties and risks.

¢ Design Relevant Bioassays: To generate new data, consider these protocols:

o Earthworm Toxicity: Follow standardized guidelines (e.g., OECD 222) to determine the acute
and chronic toxicity of Tiadinil versus a reference fungicide on species like Eisenia fetida.
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o Beneficial Insect Testing: Assess acute contact and oral toxicity to honey bees (Apis
mellifera) following OECD guidelines 213 and 214, comparing Tiadinil to common fungicides.

o Soil Microbial Impact: Conduct laboratory studies to measure the short-term impact of
Tiadinil on soil respiration, nitrification processes, and the population dynamics of key
beneficial bacteria and fungi, in comparison to other fungicides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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